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Compound of Interest

Compound Name: 4-Amino-N,N-diethylbenzamide

Cat. No.: B053705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the synthesis of N,N-diethylbenzamide, a

versatile chemical intermediate, utilizing the robust Schotten-Baumann reaction. Detailed

experimental protocols, safety information, and characterization data are presented to facilitate

successful synthesis and analysis. The procedure involves the acylation of diethylamine with

benzoyl chloride under basic conditions. This application note is intended to serve as a

practical resource for researchers in organic synthesis, medicinal chemistry, and drug

development.

Introduction
N,N-diethylbenzamide is a substituted amide that serves as a valuable building block in the

synthesis of various organic molecules, including pharmacologically active compounds. The

formation of the amide bond is a cornerstone of organic chemistry, and the Schotten-Baumann

reaction represents a classic and highly effective method for this transformation.[1][2] This

reaction typically involves the use of an acyl chloride and an amine in the presence of a base to

neutralize the hydrochloric acid byproduct, driving the reaction to completion.[1][2] The

synthesis of N,N-diethylbenzamide from benzoyl chloride and diethylamine is a prime example

of this methodology.
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Reaction Scheme
The synthesis proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of

diethylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl

chloride. This is followed by the elimination of a chloride ion and deprotonation by a base to

yield the final amide product.

Figure 1: General reaction scheme for the synthesis of N,N-diethylbenzamide.

Reagents and Materials
Reagent Formula

Molar Mass ( g/mol
)

CAS Number

Benzoyl Chloride C₇H₅ClO 140.57 98-88-4

Diethylamine C₄H₁₁N 73.14 109-89-7

Triethylamine C₆H₁₅N 101.19 121-44-8

Dichloromethane CH₂Cl₂ 84.93 75-09-2

Sodium Hydroxide NaOH 40.00 1310-73-2

Hydrochloric Acid HCl 36.46 7647-01-0

Anhydrous Sodium

Sulfate
Na₂SO₄ 142.04 7757-82-6

Experimental Protocol
This protocol is based on established Schotten-Baumann reaction conditions.

1. Reaction Setup:

To a 100 mL round-bottom flask equipped with a magnetic stir bar, add diethylamine (2.19 g,

30 mmol) and triethylamine (3.03 g, 30 mmol).

Dissolve the amines in 30 mL of dichloromethane.

Cool the flask in an ice bath to 0-5 °C.
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2. Addition of Benzoyl Chloride:

Slowly add benzoyl chloride (3.51 g, 25 mmol) dropwise to the stirred amine solution over a

period of 15-20 minutes, ensuring the temperature remains below 10 °C.

A white precipitate of triethylamine hydrochloride will form.

3. Reaction:

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Stir the reaction mixture for an additional 2-3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

4. Workup:

Filter the reaction mixture to remove the triethylamine hydrochloride precipitate. Wash the

precipitate with a small amount of dichloromethane.

Combine the filtrate and washings in a separatory funnel.

Wash the organic layer sequentially with:

50 mL of 1 M HCl (aq)

50 mL of saturated NaHCO₃ (aq)

50 mL of brine

Dry the organic layer over anhydrous sodium sulfate.

5. Purification:

Filter off the drying agent and concentrate the organic solution under reduced pressure using

a rotary evaporator to obtain the crude product as a pale yellow oil.
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The crude product can be further purified by vacuum distillation or flash column

chromatography on silica gel.

Data Presentation
Table 1: Physical and Chemical Properties of N,N-diethylbenzamide

Property Value

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 146-150 °C at 15 mmHg[3][4][5]

Melting Point 38-40 °C[3][4][5]

Density 0.997 g/cm³[4]

Table 2: Characterization Data for N,N-diethylbenzamide

Technique Data

¹H NMR (CDCl₃)

Due to hindered rotation around the C-N amide

bond, the signals for the ethyl groups can be

complex. Typical shifts are approximately: δ 1.1-

1.3 (m, 6H, 2 x CH₃), 3.2-3.6 (m, 4H, 2 x NCH₂),

7.3-7.5 (m, 5H, Ar-H).

¹³C NMR (CDCl₃)

δ 12.8, 14.2 (CH₃), 39.5, 43.3 (NCH₂), 126.4,

128.3, 129.0 (Ar-CH), 137.3 (Ar-C), 171.7

(C=O).[6]

IR (neat)

ν (cm⁻¹) ~1630 (C=O amide stretch), ~2970,

2930 (C-H aliphatic stretch), ~3060 (C-H

aromatic stretch).

Safety Precautions
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All manipulations should be performed in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be

worn at all times.

Benzoyl Chloride: Corrosive and a lachrymator.[6] It reacts violently with water.[7] Causes

severe skin burns and eye damage.[6] Harmful if swallowed or inhaled.[6]

Diethylamine: Highly flammable liquid and vapor. Toxic if swallowed or in contact with skin.

Causes severe skin burns and eye damage. Harmful if inhaled.

Triethylamine: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or

if inhaled. Causes severe skin burns and eye damage.

Dichloromethane: Causes skin irritation and serious eye irritation. May cause drowsiness or

dizziness. Suspected of causing cancer.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of N,N-diethylbenzamide.

Signaling Pathway Diagram
The following diagram illustrates the logical relationship of the key steps in the Schotten-

Baumann reaction mechanism.
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Caption: Mechanism of the Schotten-Baumann reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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